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Compound of Interest

Compound Name: 2-(Methylsulfonyl)ethanol

Cat. No.: B046698 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 2-
(Methylsulfonyl)ethanol. The information is curated for researchers, scientists, and

professionals in drug development who may utilize this compound as a reagent or building

block in complex organic synthesis. This document summarizes key quantitative data, outlines

general experimental protocols for property determination, and presents a logical workflow for

these characterizations.

Core Physical and Chemical Data
2-(Methylsulfonyl)ethanol, also known as 2-Hydroxyethyl methyl sulfone, is an organosulfur

compound with the chemical formula C₃H₈O₃S. It is recognized for its utility as a versatile

building block in the synthesis of more complex sulfur-containing molecules. The compound

typically appears as a white to almost white solid or a clear yellow liquid, depending on the

ambient temperature. For long-term storage, it is recommended to keep it in a dry, well-sealed

container at room temperature.

Quantitative Physical Properties
The following table summarizes the key physical properties of 2-(Methylsulfonyl)ethanol,
compiled from various sources.
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Property Value Citations

Molecular Weight 124.16 g/mol [1][2]

Melting Point 31-33 °C [1][2]

Boiling Point 148-149 °C [1][2]

Density 1.33 g/cm³ [1][2]

Refractive Index 1.478-1.480 [1]

Flash Point >110 °C (>230 °F) [1]

Vapor Pressure 4.16E-06 mmHg at 25°C [2]

pKa (Predicted) 13.61 ± 0.10 [1]

Water Solubility Soluble [1][2]

Solubility (Organic)
Slightly soluble in Chloroform

and Ethyl Acetate
[1]

Experimental Protocols for Physical Property
Determination
While specific experimental protocols for the determination of the physical properties of 2-
(Methylsulfonyl)ethanol are not readily available in the literature, the following are

generalized and widely accepted methods for organic compounds.

Melting Point Determination
The melting point of a solid organic compound is a key indicator of its purity.[3] A sharp melting

point range (typically 0.5-1.0°C) is characteristic of a pure compound, whereas impurities tend

to lower and broaden the melting range.[3]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[3]

Capillary tubes (sealed at one end)[3][4]
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Thermometer[3]

Mortar and pestle (optional)[5]

Procedure:

If the sample is not a fine powder, gently crush it using a mortar and pestle.[5]

Introduce a small amount of the powdered sample into the open end of a capillary tube.[3]

Tap the sealed end of the capillary tube on a hard surface to pack the sample into the

bottom.[6]

Place the capillary tube in the heating block of the melting point apparatus.[3][4]

Heat the sample rapidly to determine an approximate melting point, then allow the apparatus

to cool.[3]

For an accurate measurement, heat the sample again at a slower rate (approximately 1-2°C

per minute) as the temperature approaches the approximate melting point.[6]

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range) and the temperature at which the entire sample has turned into a liquid (the end of

the melting range).[6]

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the

atmospheric pressure.[7]

Apparatus:

Small test tube or fusion tube[7]

Capillary tube (sealed at one end)[7][8]

Thermometer[7][8]

Heating apparatus (e.g., Thiele tube with heating oil or an aluminum block)[7][8]
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Rubber band or thread to attach the test tube to the thermometer[7]

Procedure:

Place a small amount of the liquid sample into the test tube.[9]

Invert a capillary tube (sealed end up) and place it into the liquid in the test tube.[9]

Attach the test tube to the thermometer, ensuring the sample is level with the thermometer

bulb.[7]

Immerse the assembly in a heating bath (e.g., Thiele tube).[7]

Heat the apparatus slowly and uniformly.[8]

Observe the capillary tube. As the liquid heats, a stream of bubbles will emerge from the

open end of the capillary tube.[8]

When a continuous and rapid stream of bubbles is observed, stop heating.[7]

The boiling point is the temperature at which the bubbling ceases and the liquid begins to

enter the capillary tube.[7]

Density Measurement
Density is the mass per unit volume of a substance.[10]

Apparatus:

Volumetric flask or pycnometer[10]

Analytical balance[11]

Procedure:

Weigh a clean, dry volumetric flask with its stopper (W1).[10]

Fill the flask to the calibration mark with the liquid sample, ensuring there are no air bubbles.
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Weigh the flask with the liquid and stopper (W2).

The mass of the liquid is (W2 - W1).

The density is calculated by dividing the mass of the liquid by the volume of the volumetric

flask.

Refractive Index Measurement
The refractive index is a measure of how much light bends when it passes through a

substance.[12]

Apparatus:

Abbe refractometer[12]

Dropper

Solvent for cleaning (e.g., acetone or ethanol)

Kimwipes or other soft tissue[12]

Procedure:

Ensure the prism of the Abbe refractometer is clean and dry.[12]

Place a few drops of the liquid sample onto the prism.[12]

Close the prism and turn on the light source.[12]

Adjust the handwheel to bring the light and dark boundary into the field of view.

Turn the compensator dial to eliminate any color fringe and sharpen the boundary line.[12]

Adjust the handwheel again to center the sharp boundary line on the crosshairs.[12]

Read the refractive index value from the scale.[12]

Clean the prism thoroughly with a suitable solvent and soft tissue after the measurement.[12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.scribd.com/document/419814755/Refractive-Index-PROCEDURE-6-05
https://www.scribd.com/document/419814755/Refractive-Index-PROCEDURE-6-05
https://www.scribd.com/document/419814755/Refractive-Index-PROCEDURE-6-05
https://www.scribd.com/document/419814755/Refractive-Index-PROCEDURE-6-05
https://www.scribd.com/document/419814755/Refractive-Index-PROCEDURE-6-05
https://www.scribd.com/document/419814755/Refractive-Index-PROCEDURE-6-05
https://www.scribd.com/document/419814755/Refractive-Index-PROCEDURE-6-05
https://www.scribd.com/document/419814755/Refractive-Index-PROCEDURE-6-05
https://www.scribd.com/document/419814755/Refractive-Index-PROCEDURE-6-05
https://www.scribd.com/document/419814755/Refractive-Index-PROCEDURE-6-05
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flash Point Determination
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air.[13]

Apparatus:

Closed-cup flash point tester (e.g., Pensky-Martens)[14][15]

Thermometer[15]

Ignition source[14]

Procedure:

Pour the liquid sample into the test cup up to the marked level.[14]

Place the lid on the cup, which is fitted with a thermometer and a stirrer.[14]

Heat the sample at a slow, constant rate while stirring.[14]

At regular temperature intervals, apply the ignition source to the vapor space through the

opening in the lid.[13]

The flash point is the lowest temperature at which the application of the ignition source

causes a brief flash of the vapors.[13]

Solubility Testing
Solubility provides information about the polarity and functional groups present in a molecule.

[16]

Apparatus:

Small test tubes[16]

Stirring rod

Solvents (e.g., water, 5% NaOH, 5% NaHCO₃, 5% HCl, organic solvents)[16][17]
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Procedure:

Place a small, measured amount of the solute (e.g., 0.1 g of solid or 0.2 mL of liquid) into a

test tube.[16]

Add a measured volume of the solvent (e.g., 3 mL) in portions, shaking or stirring after each

addition.[16]

Observe if the solute dissolves completely to form a homogeneous solution.[18]

If the substance is soluble in water, the pH of the solution can be tested with litmus paper to

determine if it is acidic or basic.[17]

If the substance is insoluble in water, its solubility in acidic and basic solutions can be tested

to infer the presence of basic or acidic functional groups, respectively.[17]

Workflow for Physical Property Determination
The following diagram illustrates a general workflow for the characterization of the physical

properties of an organic compound like 2-(Methylsulfonyl)ethanol.
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Workflow for Physical Property Determination of an Organic Compound

Sample Preparation

Thermal Properties Physical Constants Safety and Solubility

Data Analysis and Reporting

Obtain Pure Sample

Grind to Fine Powder (if solid)

Melting Point Determination Boiling Point Determination Density Measurement Refractive Index Measurement Flash Point Determination Solubility Testing

Compile and Analyze Data

Compare with Literature Values

Generate Technical Report

Click to download full resolution via product page

Caption: A general workflow for determining the physical properties of an organic compound.

Biological Activity and Signaling Pathways
Based on available scientific literature, 2-(Methylsulfonyl)ethanol is primarily utilized as a

reagent and a versatile building block in organic synthesis. For instance, it is used in the
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synthesis of phenols from aryl fluorides and in the preparation of 2-(methylsulfonyl)ethyl N,N-

bis(2-chloroethyl)phosphorodiamidate. There is currently no substantial evidence to suggest its

direct involvement in biological signaling pathways. Its relevance in drug development is

therefore more likely as a synthetic intermediate rather than a pharmacologically active agent

that modulates specific signaling cascades. Further research would be required to explore any

potential biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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